Cas no 1329054-41-2 (12,12-dimethyl-11,12-dihydroindeno[2,1-a]carbazole)

• Product Name: 12,12-dimethyl-11,12-dihydroindeno[2,1-a]carbazole
• CAS No: 1329054-41-2
• MF: C₂₁H₁₇N
• MW: 283.366385221481
• CID: 2358086
• PubChem ID: 58059195
• Update Time: 2025-10-30

12,12-dimethyl-11,12-dihydroindeno[2,1-a]carbazole Chemical and Physical Properties

Names and Identifiers

• 12,12-dimethyl-11,12-dihydroindeno[2,1-a]carbazole
• 11,12-Dihydro-12,12-dimethylindeno[2,1-a]carbazole
• INDENO[2,1-A]CARBAZOLE, 11,12-DIHYDRO-12,12-DIMETHYL-
• SCHEMBL1707718
• 1329054-41-2
• 12,12-dimethyl-11H-indeno[2,1-a]carbazole
• G64799
• MFCD30543409
• AC-37672

• Inchi： 1S/C21H17N/c1-21(2)17-9-5-3-7-13(17)15-11-12-16-14-8-4-6-10-18(14)22-20(16)19(15)21/h3-12,22H,1-2H3
• InChI Key： OYDSLVZYTZULNO-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=CC=C3C4C=CC=CC=4C(C)(C)C3=C12

Computed Properties

• Exact Mass: 283.13600
• Monoisotopic Mass: 283.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 494 ºC
• Flash Point: 220 ºC
• PSA: 15.79000
• LogP: 5.62740

Additional information on 12,12-dimethyl-11,12-dihydroindeno[2,1-a]carbazole

12,12-Dimethyl-11,12-Dihydroindeno[2,1-a]Carbazole

The compound 1329054-41-2, also known as 12,12-dimethyl-11,12-dihydroindeno[2,1-a]carbazole, is a highly specialized organic material that has garnered significant attention in the field of materials science and organic electronics. This compound belongs to the class of carbazole derivatives, which are widely studied for their unique electronic properties and potential applications in optoelectronic devices. The structure of this compound is characterized by a fused aromatic system with a carbazole core and two methyl groups at the 12-position, which introduces steric effects and modulates its electronic properties.

Recent studies have demonstrated that carbazole derivatives like 1329054-41-2 exhibit exceptional performance in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The introduction of methyl groups at the 12-position not only enhances the stability of the molecule but also improves its solubility in common organic solvents, making it easier to process into thin films for device fabrication. Researchers have reported that this compound can act as an efficient electron transport layer (ETL) in OLEDs, facilitating charge separation and reducing device operating voltage.

In addition to its electronic properties, 1329054-41-2 has been explored for its potential in thermoelectric applications. The molecule's ability to conduct heat while maintaining electrical insulation makes it a promising candidate for next-generation thermoelectric materials. Recent advancements in computational chemistry have allowed scientists to predict the thermoelectric properties of this compound with high accuracy, paving the way for its practical implementation in energy harvesting technologies.

The synthesis of 1329054-41-2 involves a multi-step process that typically begins with the preparation of indenyl groups followed by their coupling with a carbazole core. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of the synthesized compound.

One of the most exciting developments involving carbazole derivatives is their integration into perovskite solar cells. Studies have shown that incorporating 1329054-41-2 into the electron transport layer can significantly enhance the power conversion efficiency (PCE) of these devices by improving charge extraction and reducing recombination losses. This finding has opened new avenues for optimizing perovskite solar cells for commercial applications.

Moreover, carbazole-based materials like 1329054-41-2 are being investigated for their potential in bio-related applications. Due to their biocompatibility and fluorescence properties, these compounds could serve as novel contrast agents in medical imaging or as scaffolds for drug delivery systems. Preliminary experiments have shown promising results, although further research is needed to fully realize their biomedical potential.

In conclusion, carbazole derivatives, particularly carbazole derivative 688876, represent a class of materials with immense potential across multiple domains of modern science and technology. Their unique electronic properties, combined with recent advancements in synthesis and characterization techniques, make them invaluable tools for researchers striving to develop next-generation optoelectronic devices and energy-efficient technologies.